1-(Thiophen-3-ylmethyl)hydrazine
Overview
Description
“1-(Thiophen-3-ylmethyl)hydrazine” is a chemical compound with the molecular formula C5H8N2S . It is used in various chemical reactions and has significant importance in the field of chemistry .
Synthesis Analysis
The synthesis of thiophene-based compounds, including “1-(Thiophen-3-ylmethyl)hydrazine”, involves reactions with various carbon-centered electrophiles . The hydrazone obtained is allowed to react with mercaptoacetic acid and acetic anhydride to construct thiazolidinone and oxadiazole derivatives . The results of computational chemical study and outcomes of the experiments were in good agreement .Molecular Structure Analysis
The molecular structure of “1-(Thiophen-3-ylmethyl)hydrazine” is determined by its molecular formula C5H8N2S . More detailed structural information might be available in specific databases or scientific literature .Chemical Reactions Analysis
Hydrazine derivatives, such as “1-(Thiophen-3-ylmethyl)hydrazine”, can undergo various chemical reactions. For instance, they can be converted to a hydrazone derivative by reaction with base and heat . This process is part of the Wolff-Kishner Reduction, which is a general method for converting aldehydes and ketones into alkanes .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(Thiophen-3-ylmethyl)hydrazine” include its molecular weight, density, melting point, boiling point, and other related properties .Scientific Research Applications
1-(Thiophen-3-ylmethyl)hydrazine: A Comprehensive Analysis of Scientific Research Applications:
Pharmaceutical Research
Thiophene derivatives have been identified as having various therapeutic activities. For instance, some act as anti-inflammatory agents or serotonin antagonists, which are used in the treatment of conditions like Alzheimer’s disease . Given the structural similarity, “1-(Thiophen-3-ylmethyl)hydrazine” could be explored for similar pharmaceutical applications.
Antimicrobial Agent Development
Hydrazide–hydrazone derivatives are known for their antimicrobial properties. Research on these compounds has been focused on developing new antimicrobial agents . “1-(Thiophen-3-ylmethyl)hydrazine” may serve as a precursor or intermediate in synthesizing such agents.
Synthesis of Heterocyclic Compounds
Thiophene derivatives are crucial in synthesizing various heterocyclic compounds. These compounds have significant applications in developing drugs and other therapeutic agents . “1-(Thiophen-3-ylmethyl)hydrazine” could be utilized in such synthetic processes.
Antioxidant Activity
Some thiophene derivatives exhibit promising antioxidant activities. They show potential in scavenging free radicals and preventing lipid peroxidation . The antioxidant potential of “1-(Thiophen-3-ylmethyl)hydrazine” could be investigated based on this property.
Anti-inflammatory Research
Compounds containing the thiophene nucleus have shown potent anti-inflammatory activities both in vitro and in vivo . “1-(Thiophen-3-ylmethyl)hydrazine” might be researched for its potential anti-inflammatory effects.
properties
IUPAC Name |
thiophen-3-ylmethylhydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2S/c6-7-3-5-1-2-8-4-5/h1-2,4,7H,3,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZKUUAAXWSYRBF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1CNN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40602764 |
Source
|
| Record name | [(Thiophen-3-yl)methyl]hydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40602764 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1016741-21-1 |
Source
|
| Record name | [(Thiophen-3-yl)methyl]hydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40602764 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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